Cas no 13689-45-7 (6(2H)-Phenanthridinone, 1,3,4,5,7,8,9,10-octahydro-)

• Product Name: 6(2H)-Phenanthridinone, 1,3,4,5,7,8,9,10-octahydro-
• CAS No: 13689-45-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1241558
• PubChem ID: 2306217
• Update Time: 2025-04-20

6(2H)-Phenanthridinone, 1,3,4,5,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

• 6(2H)-Phenanthridinone, 1,3,4,5,7,8,9,10-octahydro-
• 2,3,4,5,7,8,9,10-octahydro-1H-phenanthridin-6-one
• 1,3,4,5,7,8,9,10-octahydrophenanthridin-6(2 h )-one
• AKOS024298964
• 1,3,4,5,7,8,9,10-octahydro-6(2H)-phenanthridinone
• DTXSID10367959
• EU-0040454
• SMR000060882
• 13689-45-7
• MLS000054514
• HMS2505M05
• Z56801801
• CHEMBL1376108

• Inchi： 1S/C13H17NO/c15-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)14-13/h1-8H2,(H,14,15)
• InChI Key： PIRYUTURFGWSAC-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2C2=C(CCCC2)N1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives